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Compound of Interest

Compound Name: Dodecanedihydrazide

Cat. No.: B1346009

For Researchers, Scientists, and Drug Development Professionals
October 30, 2025

This guide provides a comprehensive overview of the health and safety considerations for the
handling of Dodecanedihydrazide. The information is intended for researchers, scientists, and
drug development professionals who may work with this compound. This document
synthesizes available toxicological data, outlines recommended handling procedures, and
details experimental protocols for safety assessment.

Chemical and Physical Properties

Dodecanedihydrazide is a white to almost white powder or crystalline solid.[1] Key physical
and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 4080-98-2 [1]
Molecular Formula C12H26N402 [2]
Molecular Weight 258.36 g/mol [2]
Melting Point 190 °C [1]
Boiling Point (Predicted) 519.3+23.0°C [1]
Density (Predicted) 1.050 + 0.06 g/cm?3 [1]
Form Powder to crystal [1]
Color White to Almost white [1]
Storage Temperature Room temperature [1]

Toxicological Data

While specific quantitative toxicological data for Dodecanedihydrazide is limited, data from
structurally similar dihydrazides and the precursor dodecanedioic acid can provide an
indication of its toxicological profile. The available data suggests a low order of acute toxicity.

Quantitative Toxicological Data for Structurally Similar Compounds
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Substance Test Species Route Value Reference
Adipic

Dihydrazide LD50 Rat Oral >5000 mg/kg [3]
(C6)

LD50 Rat Dermal >2000 mg/kg [3]

Sebacic Acid

(C10 LD50 Rat Oral >5000 mg/kg [4]
precursor)

LD50 Rabbit Dermal >2000 mg/kg [4]

Dodecanedioi

c Acid (C12 LD50 Rat Oral > 3000 mg/kg  [5][6]
precursor)

LD50 Rabbit Dermal > 6000 mg/kg  [5]

General Toxicology of Hydrazine and its Derivatives
Hydrazine and its derivatives are known to exhibit a range of toxic effects, including:

» Hepatotoxicity: Hydrazines can cause liver damage, characterized by elevated liver enzymes
and oxidative stress.[7] The mechanism involves metabolic activation by cytochrome P450
enzymes to form reactive species.[1]

o Neurotoxicity: Acute exposure to hydrazines can lead to central nervous system effects,
including depression and seizures.[8] This is primarily due to the inhibition of pyridoxine
(vitamin B6) dependent enzymes, leading to a reduction in the synthesis of the
neurotransmitter GABA.[7]

o Carcinogenicity: The National Institute for Occupational Safety and Health (NIOSH)
considers hydrazine a potential occupational carcinogen.[9]

e Irritation: Some dihydrazides, such as isophthalic dihydrazide, are known to cause skin, eye,
and respiratory irritation.
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Hazard Identification and Personal Protective
Equipment (PPE)

Based on the available information for similar compounds, Dodecanedihydrazide should be
handled as a potentially hazardous substance.

Hazard Statements (based on similar compounds):

May be harmful if swallowed.[3]

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

PPE Type Specification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

) ) Laboratory coat, long pants, and closed-toe
Skin and Body Protection n
shoes.

In case of insufficient ventilation or potential for
Respiratory Protection dust generation, a NIOSH-approved particulate

respirator is recommended.

Handling, Storage, and First Aid

Safe Handling:
e Avoid contact with skin, eyes, and clothing.

e Avoid breathing dust.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1346009?utm_src=pdf-body
https://academic.oup.com/milmed/article/186/3-4/e319/5974843
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

e Use only in a well-ventilated area, preferably in a chemical fume hood.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[1]

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the skin with soap and plenty
of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Experimental Protocols for Safety Assessment

Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), should be followed to assess the safety of
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Dodecanedihydrazide.

Acute Dermal Irritation/Corrosion (Adapted from OECD
Guideline 404)

Test Animal: Albino rabbit.

Preparation: Approximately 24 hours before the test, fur is removed from the dorsal area of
the trunk of the animal.

Application: A 0.5 g amount of the test substance, moistened with a small amount of water to
form a paste, is applied to a small area (approximately 6 cmz2) of the shaved skin and
covered with a gauze patch and occlusive dressing.

Exposure: The dressing is loosely held in contact with the skin by means of a suitable semi-
occlusive dressing for a 4-hour exposure period.

Observation: After 4 hours, the patch is removed, and the skin is gently cleansed of any
residual test substance. The skin is then examined for erythema and edema at 1, 24, 48, and
72 hours after patch removal.

Scoring: Skin reactions are scored according to a standardized scale (e.g., Draize scale).

Acute Eye Irritation/Corrosion (Adapted from OECD
Guideline 405)

Test Animal: Albino rabbit.

Application: A 0.1 g amount of the solid test substance is instilled into the conjunctival sac of
one eye of the rabbit. The eyelids are then held together for about one second. The other
eye remains untreated and serves as a control.

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
instillation. Observations should include the cornea, iris, and conjunctivae.

Scoring: Ocular lesions are scored according to a standardized scale.
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Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[10]

Test Strains: Several strains of Salmonella typhimurium that are auxotrophic for histidine
(require histidine for growth) are used.

e Procedure: The test substance, at various concentrations, is mixed with the bacterial tester
strain and a small amount of histidine in a soft agar. This mixture is then poured onto a
minimal glucose agar plate.

o Metabolic Activation: The test is performed with and without the addition of a mammalian
metabolic activation system (S9 mix), which is a liver homogenate, to assess the
mutagenicity of both the parent compound and its metabolites.

 Incubation: The plates are incubated for 48-72 hours at 37°C.

o Evaluation: The number of revertant colonies (colonies that have mutated back to a state
where they can produce their own histidine) is counted. A substance is considered
mutagenic if it causes a dose-dependent increase in the number of revertant colonies
compared to the negative control.[10]

Potential Toxicological Pathways

The following diagrams illustrate the potential signaling pathways involved in the toxicity of
hydrazine compounds, which may be relevant for Dodecanedihydrazide.

Caption: Proposed pathway for hydrazine-induced hepatotoxicity.

Caption: Proposed pathway for hydrazine-induced neurotoxicity.

Conclusion

Dodecanedihydrazide is a compound with limited specific toxicological data. However, based
on information from structurally similar compounds and the general toxicology of hydrazines, it
should be handled with care, utilizing appropriate personal protective equipment to avoid skin,
eye, and respiratory exposure. The potential for hepatotoxicity and neurotoxicity associated
with hydrazines warrants a cautious approach in a research and development setting.
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Standardized safety assessment protocols should be employed to further characterize its
toxicological profile. This guide provides a foundation for the safe handling and use of
Dodecanedihydrazide, and it is recommended that a comprehensive, substance-specific risk
assessment be conducted before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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